1-(1-(3-(3-(Benzyloxy)phenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[1-[3-(3-phenylmethoxyphenyl)propanoyl]azetidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H31N3O3/c26-25(30)21-11-13-27(14-12-21)22-16-28(17-22)24(29)10-9-19-7-4-8-23(15-19)31-18-20-5-2-1-3-6-20/h1-8,15,21-22H,9-14,16-18H2,(H2,26,30)
• InChI Key: NLAIRRJQOSHMPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2CN(C2)C(=O)CCC3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C25H31N3O3
• Molecular Weight: 421.5 g/mol

Description

1-(1-(3-(3-(Benzyloxy)phenyl)propanoyl)azetidin-3-yl)piperidine-4-carboxamide, also known as BPPA, is a novel compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. The compound has shown promising results in preclinical studies, making it a potential candidate for further research.

Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis of azetidinone derivatives, such as those involving benzyloxyphenyl components, often employs innovative synthetic routes to improve pharmacological profiles. For instance, Thomas et al. (2016) described the synthesis of Schiff’s bases and 2-azetidinones as potential antidepressant and nootropic agents, highlighting the importance of the 2-azetidinone skeleton as a central nervous system (CNS) active agent with potential for therapeutic use (Thomas et al., 2016). Similarly, Nimbalkar et al. (2018) focused on the ultrasound-assisted synthesis of azetidinone derivatives for anti-tubercular applications, demonstrating the compounds' promising activity against Mycobacterium tuberculosis (Nimbalkar et al., 2018).

Antimicrobial and Antitubercular Activities

Azetidinone derivatives have shown significant antimicrobial and antitubercular activities. For example, Ilango and Arunkumar (2011) synthesized trihydroxy benzamido azetidin-2-one derivatives, demonstrating their efficacy against bacterial strains and Mycobacterium tuberculosis, offering a promising route for the development of new antimicrobial and antitubercular agents (Ilango & Arunkumar, 2011).

Anti-Angiogenic and DNA Cleavage Activities

The novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives have been explored for their anti-angiogenic and DNA cleavage activities. Kambappa et al. (2017) demonstrated that these piperidine analogues could efficiently block the formation of blood vessels in vivo and exhibited significant DNA cleavage activities, suggesting their potential as anticancer agents (Kambappa et al., 2017).